Cas no 2229199-61-3 (5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane
• CAS No: 2229199-61-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 6029992
• PubChem ID: 165883708
• Update Time: 2025-11-01

5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane
• EN300-1987506
• 2229199-61-3

• Inchi： 1S/C10H9ClO2/c1-7(5-11)8-2-3-9-10(4-8)13-6-12-9/h2-4H,1,5-6H2
• InChI Key： WARDWPVGAFVESG-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane

Introduction to 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane (CAS No. 2229199-61-3)

5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane, identified by the chemical abstracts service number 2229199-61-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a dioxane ring substituted with a 3-chloroprop-1-enyl group, making it a versatile scaffold for the development of novel bioactive molecules. The unique structural motif of this compound positions it as a promising candidate for further exploration in drug discovery, particularly in the quest to identify compounds with enhanced pharmacological properties.

The dioxaindane core is known for its stability and ability to engage in multiple hydrogen bonding interactions, which are critical for the design of molecules that can interact effectively with biological targets. The presence of the 3-chloroprop-1-enyl substituent introduces additional reactivity, allowing for further functionalization through various chemical transformations. This dual functionality makes 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane a valuable building block for synthetic chemists aiming to develop complex molecular architectures.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting enzymes involved in cancer progression and inflammation. The dioxaindane scaffold has been explored in several studies as a potential pharmacophore due to its ability to modulate enzyme activity through precise spatial and electronic interactions. For instance, derivatives of dioxaindane have been investigated for their inhibitory effects on kinases and phosphodiesterases, which are key players in cellular signaling pathways.

The 3-chloroprop-1-enyl group in 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane is particularly noteworthy for its potential role in enhancing binding affinity and selectivity. Chlorine atoms are well-known for their ability to participate in dipole-dipole interactions and halogen bonds, which can significantly improve the binding affinity of a drug molecule to its target. Additionally, the double bond in the propenyl group provides a site for further chemical modification, allowing researchers to fine-tune the electronic properties of the molecule.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, paving the way for rational drug design. Virtual screening techniques have been employed to identify potential binding modes of 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases.

The synthesis of 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of glycols with epoxides followed by functionalization with chlorinated alkenes. The use of palladium-catalyzed cross-coupling reactions has also been explored as a means to introduce the propenyl group efficiently.

In conclusion, 5-(3-chloroprop-1-en-2-yl)-1,3-dioxaindane (CAS No. 2229199-61-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and potential for further functionalization make it an attractive candidate for medicinal chemists seeking to develop compounds with improved pharmacological properties. As research in this area continues to evolve, it is likely that new applications and derivatives of this compound will be discovered, further solidifying its importance in pharmaceutical chemistry.